2-Acetyl-6-fluorobenzoic acid

• Molecular Formula: C9H7FO3
• Molecular Weight: 182.15 g/mol
• IUPAC Name: 2-acetyl-6-fluorobenzoic acid
• InChI: InChI=1S/C9H7FO3/c1-5(11)6-3-2-4-7(10)8(6)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key: RZOVYRIKIOBYOY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC=C1)F)C(=O)O

Description

2-Acetyl-6-fluorobenzoic acid is a useful research compound. Its molecular formula is C9H7FO3 and its molecular weight is 182.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9 g of 3-fluorophthalic anhydride and 6.8 g of malonic acid are mixed in 80 ml of triethylamine and heated in an oil bath at 71-72° until evolution of gas ceases. The reaction mixture is mixed with 50 ml of 10% HCl/H2O and extracted with ether. The ether is evaporated off and the resulting black oil chromatographed on a column using 1 l of 20% of ethylacetate/hexane followed by 1 l of 30% ethylacetate/hexane to yield first the 3fluoro-isomer followed by the desired 6-fluoro isomer; m.p. 76-81.5°.